Cas no 1805730-65-7 (4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1805730-65-7
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4941895
• Update Time: 2025-08-03

4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H10BrClO4/c12-7-1-2-9(10(15)11(16)17)6(3-7)4-8(14)5-13/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： WQIHFYUHGKLEFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(=O)O)O)=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Additional information on 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid

Introduction to 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic Acid (CAS No. 1805730-65-7) and Its Emerging Applications in Chemical Biology

4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid, identified by the CAS number 1805730-65-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both bromo and chloro substituents, which endow it with unique reactivity and potential applications in drug discovery and synthetic chemistry. The mandelic acid moiety, a derivative of benzaldehyde, contributes to its solubility and bioavailability, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid features a benzene ring substituted at the 4-position with a bromine atom, while the 2-position is linked to a propyl group that carries both a chlorine atom and a carbonyl group. This arrangement creates multiple sites for functionalization, enabling chemists to modify its properties for specific applications. The presence of both bromine and chlorine atoms makes this compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules.

In recent years, 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid has been explored as a key intermediate in the synthesis of biologically active compounds. Its structural features allow for the development of novel analogs with potential therapeutic effects. For instance, researchers have utilized this compound to create inhibitors of enzymes involved in cancer pathways. The bromine atom can be readily exchanged via palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores while retaining the core mandelic acid scaffold.

One notable application of 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid is in the synthesis of small-molecule probes for studying protein-protein interactions. The combination of electrophilic and nucleophilic centers in its structure allows it to act as a bait molecule in biochemical assays, facilitating the identification of binding partners in complex cellular systems. This approach has been particularly valuable in drug discovery pipelines, where understanding protein interactions is crucial for developing targeted therapies.

Advances in computational chemistry have further enhanced the utility of 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid. Molecular modeling studies have revealed that its rigid benzene ring can serve as a scaffold for designing molecules with specific binding affinities. By leveraging computational tools, researchers can predict how modifications to this compound will affect its interactions with biological targets. This has led to the development of more efficient synthetic routes and improved optimization strategies for drug candidates derived from this scaffold.

The role of halogenated compounds like 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid in medicinal chemistry continues to expand with emerging research findings. For example, recent studies have highlighted the importance of halogen bonds in drug-receptor interactions, demonstrating that molecules containing bromine or chlorine atoms can enhance binding affinity through non-covalent interactions. This insight has spurred new methodologies for designing drugs that incorporate halogenated motifs, including derivatives of 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid.

In addition to its applications in drug discovery, 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid has found utility in materials science. Its ability to undergo selective functionalization makes it a valuable building block for synthesizing polymers and advanced materials with tailored properties. Researchers have explored its use in creating conductive polymers and liquid crystals, where precise control over molecular architecture is essential for achieving desired material characteristics.

The synthesis of 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on an industrial scale. Techniques such as flow chemistry and enzymatic catalysis have been particularly effective in improving reaction efficiency and reducing byproduct formation.

As interest in halogenated compounds grows, so does the need for robust analytical methods to study their properties and behavior. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for characterizing 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid and its derivatives. These tools provide detailed insights into molecular structure, dynamics, and interactions, which are critical for understanding their biological activity and optimizing their use in pharmaceutical applications.

The future prospects for 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid are promising, with ongoing research exploring new ways to leverage its unique structural features. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel therapeutics and advanced materials based on this compound. As computational methods improve and synthetic techniques evolve, the potential applications of 4-Bromo-2-(3-chloro-2-oxopropyl)mandelic acid will continue to expand.